Journal Name:JBIC Journal of Biological Inorganic Chemistry
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IF:0
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JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-19 , DOI:
10.1016/j.diamond.2023.110218
The nanocrystalline diamond (NCD) film reveals a unique combination of physical, chemical, and optoelectronic properties, which makes it a promising material for various sensing applications. To improve a gas sensor's response, selectivity, or reproducibility, its surface is often modified with specific terminations, functional groups or (bio)molecules, thin films, etc. In this work, the NCD surface modification was achieved by a) layer morphology variation using two different types of chemical vapor deposition (CVD) systems, b) top surface termination (H-NCD and O-NCD), and c) Au nanoparticles (Au NPs). The properties of each structure are measured, compared and subsequently evaluated. The electrical properties (resistance changes) are measured for two types of active gas (oxidizing gas NO2 and reducing gas NH3) in a temperature range from 22 °C to 125 °C. Neutral synthetic air (80 % nitrous and 20 % oxygen) was applied for flushing and resetting the sensors. Thin film fabrication, analysis (scanning electron microscopy), and measurement of electrical properties are described. Surface morphology greatly influences gas response because a large active surface area (higher roughness or 3D-like surface) enhances interaction with gas molecules. While the termination of the NCD with hydrogen is essential for the functionality of the gas sensor, the Au nanoparticles further enhanced the dynamic response of the sensor and magnitude.
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-19 , DOI:
10.1016/j.diamond.2023.110216
In this paper, a dynamically tunable triple plasmon-induced transparency (PIT) is numerically investigated in a simple monolayer graphene- patterned structure. The structure is composed of five graphene strips and a silicon substrate. Electric field distributions show that the triple PIT effect is originated from the strong destructive interference between three bright modes and one dark mode, coupled mode theory (CMT) is utilized to confirm the finite-difference-time-domain (FDTD) simulation. Results show the maximum figure of merit (FOM) and sensitivity can reach 15.88 and 0.91 THz/RIU. A on-to-off electro-optical modulator is realized by tuning the Fermi levels of the graphene, the modulation degrees of amplitude are 79.3 %, 87.1 %, 70.5 %, 79.2 %, and 84.3 %, corresponding to 2.35 terahertz (THz), 3.12THz, 3.58 THz, 3.91THz, and 4.31 THz, respectively. In addition, the effect of polarized angle on the transmission spectra was studied in detail. A multi-frequency polarization modulator can also be realized with modulation degrees of amplitude (MDA) of 77.6 %, 85.9 %, and 93.7 % at 2.09 THz, 2.82 THz, and 3.59 THz, respectively, and the corresponding polarization extinction ratio (PER) are 6.5 dB, 8.5 dB, and 12.1 dB, respectively. Therefore, the results of the paper are significant to the design of multi-frequency, terahertz sensors, slow light, and modulators.
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.diamond.2023.110250
In this paper, a novel low-cost process for preparing carbon nanotubes (CNTs) by loading transition metals (Fe, Co, Ni) on carbon materials (pine sawdust) is investigated. Among three metal catalysts, nickel catalyst exhibits the best catalytic performance including the highest carbon yield (23.8 wt%) and the best quality of the grown CNTs (ID/IG = 1.01). Meanwhile, the nickel content of 2.5 wt% was confirmed to be the most suitable metal content for CNTs growth. Based on the prepared CNTs with pine sawdust as the catalyst support, the two-step method and the one-pot method were proposed. In the two-step method, the Ca(OH)2 powder as a reactive assistant and the introduction of CO2 can obtain CNTs with the least defects and the highest purity. The comparative experiments show that the mere introduction of CO2 without any reactive assistants will cause greater damage to CNTs. In the one-pot method, the addition of Ca(OH)2 improves the quality and thermal stability of CNTs, which verifies the feasibility of the one-pot method reported in this study.
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-18 , DOI:
10.1016/j.diamond.2023.110226
Photoelectrocatalysis is one of the most promising strategies to address ever-growing wastewater problems. A novel heterojunction photoanode formed by depositing a photocatalyst on a boron-doped diamond (BDD) layer has been considered an ideal material for the practical application of photoelectrocatalytic (PEC) degradation due to its advantages of light responsiveness, excellent charge transport, and robustness. In this study, various BiVO4/BDD heterojunction photoanodes with different diamond crystalline qualities and electrical conductivities were successfully fabricated by tuning the boron (B) doping concentration of the BDD layer. It was proposed that the charge transport efficiency of the photoanodes is promoted by optimizing the crystalline qualities and electrical conductivities of BDD films, thereby enhancing the PEC activity of the BiVO4/BDD heterojunction photoanode. Our results suggested that the electrical conductivity of BDD increased and the crystalline quality of BDD deteriorated with increasing B doping concentration. As a result, the PEC activity of the BiVO4/BDD heterojunction photoanode first increased and then decreased. The optimal PEC activity of the BiVO4/BDD heterojunction photoanode was achieved corresponding to the [B]/[C] gas ratio at 500 ppm, producing a current density of 3.3 mA/cm2 at 1.6 VRHE (the potential versus a reversible hydrogen electrode) in 0.1 M Na2SO4 under AM 1.5 irradiation, which was 1.7 times (1.9 mA/cm2) that of the photoanode with a [B]/[C] gas ratio of 3000 ppm. Meanwhile, the optimized tetracycline hydrochloride (TCH) degradation efficiency was 63.5 % within 9 min (500 ppm gas phase), which was 2.5 times (25.1 %) that of the highly doped photoanode with a [B]/[C] gas ratio of 3000 ppm. This study revealed that the excellent PEC performance benefited from the high crystalline quality and high electrical conductivity of BDD, which depended on the optimized B doping concentration. The idea of enhancing the PEC activity of the photoanode by optimizing the properties of the conductive electrode material proposed in this study provides a conceptual reference for fabricating potential high-performance photoanodes in the future.
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-17 , DOI:
10.1016/j.diamond.2023.110204
In this work, the low frequency noise (LFN) characteristics of Hydrogen-terminated diamond FETs are investigated. Both generation-recombination (GR) noise and flicker noise (1/f noise) are found to contribute to the LFN spectrum. The characteristic frequency of f01 = 0.1 Hz, f02 = 30 Hz, f03 = 300 Hz and corresponding effective trap density (Neff) of the GR centers are obtained. By changing the LFN measurement temperature, a trap activation energy level (Ea) of 0.12 eV is extracted from an Arrhenius plot. The dominant mechanism of the 1/f noise for the H-terminated diamond FETs follows the correlated mobility fluctuations (CMF) model. By fitting the experimental data to the CMF model, the trap density and scattering coefficient of the carriers are extracted to be 6.4×1020 eV−1 cm−3 and 4×105 V·s/C. At last, the trap density of the H-terminated diamond FETs is compared with other state-of-the-art GaN and Si based devices. A moderate trap density was obtained without any interface optimization, suggesting that H-terminated diamond FETs could be a promising future technology for power electronics.
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-13 , DOI:
10.1016/j.diamond.2023.110202
A new generation cutting insert was manufactured by multi-walled carbon nanotube (MWCNT) reinforcement (0–0.25 weight percentage (wt%)) into zirconia toughened alumina (ZTA)- magnesium oxide (MgO) ceramic matrix using a powder metallurgy route. The hot-press sintering technique was used to compact the uniformly mixed ZTA-MgO-MWCNT powders, sintered at 1500 °C followed by morphological, mechanical and functional characterizations. The relative densities of the samples were between 98 % and 99 %. The mechanical properties of the matrix were improved up to 0.15 wt% MWCNTs. The highest microhardness was ~2366 HV0.5 for 0.15 wt% due to grain refinement by synergistic pinning between spinel (MgAl2O4) and MWCNTs. Similarly, the highest indentation fracture toughness was ~7.33 MPa.m1/2 for 0.15 wt% MWCNT content due to micromechanical interlocking mechanism from a combined effect of MWCNT size variation and inter-particle distance between MWCNTs featuring proper crack bridging and crack deflection. To function as a cutting insert, the sintered samples up to 0.15 wt% was selected and shaped according to SNGN120408 cutting tool geometry. For minimum cutting force with high surface roughness, the optimized parameters were observed as a cutting speed of 300 m/min, feed rate of 0.12 mm/rev and 0.2 mm depth of cut using the design of experiment technique while machining AISI 4340 steels. Furthermore, regression models were developed to correlate the machinability with machining conditions. The comparative study suggested that the significant improvement of cutting force (~26.4 %), surface roughness (~55.3 %) and tool life (~29.4 %) was achieved for ZTA-MgO-0.15 wt% MWCNT ceramic tool with respect to ZTA-MgO inserts depending upon self-lubrication phenomenon alongside with the retention of proper tool geometry for a longer tool life ~44 min. The morphological and Raman spectra analysis of the worn region justifies the self-lubricating phenomenon at the interface by breaking and rolling of MWCNTs.
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-24 , DOI:
10.1016/j.diamond.2023.110237
Armour-like nanomaterials could maintain high activity and stability under harsh conditions. In this paper, armour-like electrode material, Ni/Co encapsulated by N-doped carbon nanotubes (NCNTs-Ni/Co), are prepared with NiCo prussian blue analogue (PBA) as precursor and template. In particular, the NCNTs-Ni/Co formed at a C3H6 flow rate of 0.2 L min−1 exhibited a high length-diameter ratio and excellent supercapacitor performance. The specific capacitance at 1 A g−1 reached 231.2 F g−1 and the retention rate at 20 A g−1 was 69 %. The asymmetric supercapacitor (ASC) assembled from NCNTs-Ni/Co/0.2 and activated carbon (AC) exhibited a power density of 38.3 Wh kg−1 at 800 W kg−1 and retained the highest specific capacitance of 87.3 % after 10,000 charge/discharge cycles. In general, this study gives a new idea for the derivation of structures with excellent electrochemical performance and unique structure from PBA.
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-13 , DOI:
10.1016/j.diamond.2023.110192
Non-destructive characterization of crystalline defects in SiC wafers is important for manufacturing high-performance SiC power devices with high productivity. The present study shows that the edge component of the Burgers vector can be identified by birefringence imaging under conditions deviating slightly from the crossed-Nicols condition and by calculation of the in-plane shear stress distribution. It is also found that the combination of birefringence observation and X-ray topography allows the discrimination of the family of threading screw dislocations. The present results will further the understanding of the relationship between defect structure and the properties of SiC power devices.
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-08 , DOI:
10.1016/j.diamond.2023.110178
Metronidazole (1-(2-hydroxyethyl)-2-methyl-5-nitroimidazole; MTZ) is widely used synthetic drug. MTZ has some negative effects on human being and aquatic life. Therefore, it is necessary to design and develop the MTZ sensor. Herein, hydrothermal method was used for the preparation of hybrid composite of molybdenum disulfide (MoS2) and graphitic carbon nitride (g-CN). The as-synthesized hybrid composite (MoS2/gCN) was further characterized by various techniques and methods which include powder X-ray diffraction (PXRD), scanning electron microscopy (SEM) and energy dispersive X-ray spectroscopy (EDX). In further examinations, a glassy carbon electrode surface (3 mm diameter) was fabricated with the as-prepared MoS2/gCN composite. This fabricated MoS2/gCN/GCE (MGE-3) was further used as electrochemical sensor for the determination of MTZ. The investigations showed that an excellent detection limit of 0.099 μM can be achieved using MGE-3 as electrochemical sensor. A linear dynamic range of 2–125 μM was observed for the sensing of MTZ with relative standard deviation (RSD) value of 2.43 %.
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.diamond.2023.110214
In this work, Fe3O4/FeS2/g-C3N4 nanocomposites were developed for catalytic hydrogen generation from sodium borohydride. X-ray diffraction (XRD), Fourier transform infrared spectroscopy (FTIR), and environmental scanning electron microscopy (ESEM) were used to analyze these nanocomposites. The XRD diffraction peaks of Fe3O4 and FeS2 cubic phase showed an average crystal size of calculation of 15 and 20 nm. ESEM micrographs showed a 2D broken up sheet structure having more edge sites. The BET surface areas for S@g-C3N4, 1.0, 2.0, and 3.0 wt% Fe3O4/FeS2 were 40, 109, 137 and 162 m2/g, respectively. Even though FeS2 were incorporated into the nanosheet, the pore size was increased from 2.0 to 2.15 nm. S@g-C3N4 has an average band gap of 2.60 eV that decreased to 2.30, 2.21 and 2.18 eV at 1.0, 2.0 and 3.0 wt% of FeS2. In addition, Fe3O4/FeS2/g-C3N4 nanosheets showed an emission band at 460 nm. Moreover, the intensity of this band decreased as the content of Fe3O4/FeS2 reached 3.0 wt%. The rate of hydrogen production is accelerated as the percentage of Fe3O4/FeS2 increased from 1.0 to 3.0 wt%. The sample 3.0 wt% Fe3O4/FeS2 showed the best rate of hydrogen production (8480 mL/g·min).
Supplementary Information
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